2-(Aminomethyl)phenol
Cat. No. B125469
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932-30-9
M. Wt: 123.15 g/mol
InChI Key: KPRZOPQOBJRYSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04792355
Procedure details
An o-hydroxybenzylamine compound of the present invention composition was prepared according to the procedure of Example 1, except that 50 g of 4-t-butylphenol was employed in place of the Bisphenol-A, 20.1 g of ethanolamine was employed in place of the 2-(methylamino)ethanol, and that heating of the reactants was only begun after the formaldehyde addition was completed. A 0.5 g sample of the product was dissolved in 500 ml of ethanol/water (1:4 by volume) and the pH of the solution was adjusted to 3.0 with phosphoric acid.
Name
ethanol water
Quantity
500 mL
Type
solvent
Reaction Step Five
Name
Identifiers
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REACTION_CXSMILES
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C([C:5]1[CH:10]=[CH:9][C:8]([OH:11])=[CH:7][CH:6]=1)(C)(C)C.C([CH2:14][NH2:15])O.C=O.P(=O)(O)(O)O>C(O)C.O>[OH:11][C:8]1[CH:7]=[CH:6][CH:5]=[CH:10][C:9]=1[CH2:14][NH2:15] |f:4.5|
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Inputs
Step One
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
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C(C)(C)(C)C1=CC=C(C=C1)O
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Step Two
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Name
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Quantity
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20.1 g
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Type
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reactant
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Smiles
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C(O)CN
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=O
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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P(O)(O)(O)=O
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Step Five
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Name
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ethanol water
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C(C)O.O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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that heating of the reactants
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Outcomes
Product
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Name
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Type
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product
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Smiles
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OC1=C(CN)C=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
